Cas no 2227849-29-6 (methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227849-29-6
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5859430
• PubChem ID: 165624666
• Update Time: 2025-10-15

methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate
• EN300-1785280
• 2227849-29-6

• Inchi： 1S/C11H12F2O3/c1-6-3-4-7(12)10(11(6)13)8(14)5-9(15)16-2/h3-4,8,14H,5H2,1-2H3/t8-/m1/s1
• InChI Key： ALJTZMLLTBCZGO-MRVPVSSYSA-N
• SMILES： FC1C(C)=CC=C(C=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate

Compound Overview: Methyl (3R)-3-(2,6-Difluoro-3-Methylphenyl)-3-Hydroxypropanoate (CAS No: 2227849-29-6)

The compound methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate, identified by the CAS registry number 2227849-29-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries.

Structurally, this compound consists of a methyl ester group attached to a chiral hydroxyl-containing propanoate moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with two fluorine atoms at the 2 and 6 positions and a methyl group at the 3 position, creating a highly substituted aromatic system. The stereochemistry at the hydroxyl-bearing carbon is specified as R configuration, which is critical for its biological activity and selectivity.

Recent studies have highlighted the importance of such chiral compounds in asymmetric synthesis and enantioselective catalysis. Researchers have explored the use of methyl (3R)-3-(2,6-difluoro-3-methylphenyl)-3-hydroxypropanoate as a versatile building block in organic synthesis, particularly in the construction of complex molecules with high enantioselectivity. Its unique combination of steric and electronic properties makes it an ideal candidate for various synthetic transformations.

In terms of applications, this compound has shown promise in the development of bioactive molecules, including potential drug candidates for various therapeutic areas. For instance, its derivatives have been investigated for their anti-inflammatory, antioxidant, and neuroprotective properties. These findings underscore the potential of CAS No: 2227849-29-6 as a valuable intermediate in pharmaceutical research.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles and bioavailability of such compounds more accurately. By leveraging molecular modeling techniques, scientists can optimize the structure of methyl (3R)-... to enhance its pharmacological properties while minimizing potential side effects.

The synthesis of this compound typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent publications have reported improved synthetic routes that utilize environmentally friendly reagents and conditions, aligning with the growing emphasis on green chemistry practices.

In conclusion, methyl (3R)-... represents a valuable addition to the arsenal of chiral building blocks available to chemists and pharmacologists. Its unique structure and promising biological properties make it an area of active research interest, with ongoing studies exploring its potential applications in drug discovery and beyond.